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Compound of Interest

Compound Name: Isowighteone

CAS No.: 68436-47-5

Cat. No.: B1672636

Get Quote

This guide provides a comprehensive technical overview of Isowighteone, a prenylated

isoflavone of significant interest to researchers in natural product chemistry, pharmacology, and

drug development. We will delve into its core chemical attributes, biosynthetic origins, and

explore its multifaceted biological activities, supported by mechanistic insights and established

experimental protocols.

Core Molecular and Chemical Identity
Isowighteone is a naturally occurring isoflavone, a class of polyphenolic compounds known for

their structural similarity to estrogens and, consequently, their potential as phytoestrogens[1][2].

Its defining feature is the presence of a prenyl group (3-methylbut-2-enyl) attached to the B-

ring, a modification that significantly influences its biological properties.

Molecular Formula and Weight
The fundamental chemical identity of Isowighteone is summarized in the table below. These

values are critical for a range of applications, from mass spectrometry analysis to stoichiometric

calculations in experimental assays.
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Property Value Source(s)

Molecular Formula C₂₀H₁₈O₅ [3][4][5]

Molecular Weight 338.4 g/mol [3][6][7]

Alternate Molecular Weight 338.35 g/mol [4][5]

CAS Registry Number 68436-47-5 [4]

Chemical Structure and Nomenclature
The precise arrangement of atoms dictates the molecule's reactivity and interaction with

biological targets. Isowighteone is an isomer of Wighteone, with the key distinction being the

position of the prenyl group on the aromatic rings[1][8].

IUPAC Name: 5,7-dihydroxy-3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]chromen-4-one[3]

Common Synonyms: 3'-(gamma,gamma-dimethylallyl)genistein, 3'-prenylgenistein[3][4]

The structural backbone of Isowighteone is the isoflavone core, which consists of two

aromatic rings (A and B) linked by a three-carbon bridge that forms a heterocyclic C ring.

Caption: Schematic representation of the Isowighteone molecule.

Natural Occurrence and Biosynthesis
Isowighteone is a secondary metabolite found in a variety of plants, particularly within the

Leguminosae family[9]. It has been successfully isolated from species such as Ficus mucuso,

Piscidia piscipula, Glycyrrhiza uralensis, and the roots of Sophora flavescens[3][7].

The biosynthesis of Isowighteone occurs via the phenylpropanoid pathway, a complex

metabolic route responsible for producing a wide array of plant secondary metabolites[9][10].

The synthesis begins with the amino acid phenylalanine and proceeds through several

enzymatic steps to produce the isoflavone skeleton. The key intermediate, naringenin, is

converted to the isoflavone genistein. A crucial final step involves the attachment of a prenyl

group to the 3' position of the B-ring of genistein, a reaction catalyzed by a specific isoflavonoid

prenyltransferase, such as LaPT1 identified from white lupin (Lupinus albus)[7]. The expression
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of genes involved in this pathway, including those for transcription factors like GmMYB176 and

GmbZIP5, can regulate the accumulation of Isowighteone[9][10][11].
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Caption: Simplified biosynthetic pathway of Isowighteone.

Biological Activities and Mechanisms of Action
Isowighteone has demonstrated a range of biological activities that make it a compelling

candidate for further investigation. Its effects are largely attributed to its isoflavone structure

and the presence of the lipophilic prenyl group.

Anticancer Properties
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Emerging research highlights the antiproliferative potential of Isowighteone against various

cancer cell lines. It has shown strong activity against leukemia (K562) and gastric tumor (AGS)

cell lines[1]. The cytotoxic effects of isoflavones, including Isowighteone, are often linked to

their ability to modulate key cellular signaling pathways involved in cell cycle progression and

apoptosis[1].

Modulation of the PI3K/Akt Signaling Pathway
One of the key mechanisms through which Isowighteone exerts its effects is by inhibiting the

Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway[12]. This pathway is a critical regulator

of cell survival, proliferation, and differentiation, and its dysregulation is a common feature in

many cancers and inflammatory diseases. By suppressing this pathway, Isowighteone can

inhibit the osteogenic differentiation of vascular smooth muscle cells, suggesting a potential

role in preventing vascular calcification[12].
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Caption: Mechanism of Isowighteone's inhibitory action.

Antimicrobial Activity
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Prenylated flavonoids and isoflavonoids are recognized for their antimicrobial properties.

Isowighteone, in particular, may have activity against fungal pathogens of plants[7]. The

metabolic engineering of plants to produce Isowighteone is being explored as a strategy to

enhance disease resistance in legumes[7].

Experimental Protocols
To facilitate further research on Isowighteone, this section provides a standardized protocol for

assessing its cytotoxic effects on cancer cell lines.

Cell Viability Assessment using MTT Assay
This assay is a colorimetric method for assessing cell metabolic activity, which serves as an

indicator of cell viability, proliferation, and cytotoxicity.

Workflow:
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1. Seed Cells
in 96-well plate

2. Incubate
(24 hours)

3. Treat with Isowighteone
(various concentrations)

4. Incubate
(e.g., 48 hours)

5. Add MTT Reagent

6. Incubate
(2-4 hours)

7. Add Solubilizing Agent
(e.g., DMSO)

8. Read Absorbance
(e.g., 570 nm)

MTT Cell Viability Assay Workflow
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Caption: Step-by-step workflow for the MTT assay.

Detailed Protocol:
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Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per

well. Incubate for 24 hours to allow for cell attachment[12].

Compound Treatment: Prepare serial dilutions of Isowighteone in an appropriate solvent

(e.g., DMSO) and then in cell culture medium. Remove the old medium from the cells and

add the medium containing different concentrations of Isowighteone. Include a vehicle

control (medium with DMSO) and an untreated control.

Incubation: Incubate the plates for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C

in a humidified incubator with 5% CO₂.

MTT Addition: Following incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each

well and incubate for another 2-4 hours. During this time, viable cells with active

mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as

DMSO, to each well to dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance of the wells at a wavelength of 570 nm using

a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. The IC₅₀ value (the concentration of Isowighteone that inhibits 50% of cell

growth) can then be determined by plotting a dose-response curve.

Conclusion and Future Directions
Isowighteone is a promising natural product with a well-defined chemical structure and diverse

biological activities. Its ability to modulate critical signaling pathways like PI3K/Akt underscores

its potential as a lead compound for the development of new therapeutic agents, particularly in

the areas of oncology and inflammatory diseases. Future research should focus on in-vivo

efficacy studies, elucidation of additional molecular targets, and the exploration of its potential

as an antimicrobial agent. The metabolic engineering of plants to enhance Isowighteone
production also presents an exciting avenue for agricultural applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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